1,2,4-Triethoxybenzene
Overview
Description
1,2,4-Triethoxybenzene is a chemical compound with the molecular formula C12H18O3 . It has a molecular weight of 210.27 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three ethoxy groups attached to it . The exact positions of these ethoxy groups on the benzene ring can be determined by the numbering in the name: this compound.Physical And Chemical Properties Analysis
This compound has a melting point of 34 °C and a boiling point of 128 °C (Press: 15 Torr). It has a density of 0.996±0.06 g/cm3 (Predicted). It should be stored in a sealed container in a dry room at room temperature .Scientific Research Applications
1. Synthesis of Chemicals and Pharmaceuticals
1,2,4-Triethoxybenzene is utilized in the synthesis of various chemicals and pharmaceuticals. This was evidenced in a study examining the influence of biofield energy treatment on its physical, thermal, and spectral properties, indicating potential modifications to improve its efficacy as a synthesis intermediate (Trivedi et al., 2015).
2. Insect Attraction in Agriculture
In agriculture, particularly in citric-culture, this compound has been used in a semiochemical mixture to attract insects. This application was studied in a domestic orchard in Brazil, demonstrating its potential use in integrated pest management strategies (Alves et al., 2010).
3. Photocatalysis and Energy Research
The compound has been explored in the field of photocatalysis and energy research. For instance, derivatives of this compound, such as 1,4-Dimethoxybenzene derivatives, have been identified as suitable catholytes in non-aqueous redox flow batteries due to their high open-circuit potentials and electrochemical reversibility (Zhang et al., 2017).
4. Environmental and Health Studies
This compound has been studied in the context of environmental and health research, particularly regarding its behavior and effects. For example, research has been conducted on the biodegradability of its isomers under various conditions, contributing valuable data for environmental risk assessment and remediation strategies (Fichtner et al., 2019).
Safety and Hazards
1,2,4-Triethoxybenzene is classified as a GHS07 substance, indicating that it may cause harm if swallowed (H302). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
1,2,4-triethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O3/c1-4-13-10-7-8-11(14-5-2)12(9-10)15-6-3/h7-9H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXHYYFYFLXUEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20194632 |
Source
|
| Record name | 1,2,4-triethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20194632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41827-15-0 |
Source
|
| Record name | 1,2,4-triethoxybenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041827150 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2,4-triethoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20194632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,4-Triethoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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